Cas no 2229453-76-1 (1-(5-chloropyridin-2-yl)-2-fluoroethan-1-ol)

• Product Name: 1-(5-chloropyridin-2-yl)-2-fluoroethan-1-ol
• CAS No: 2229453-76-1
• MF: C₇H₇ClFNO
• MW: 175.587984323502
• CID: 6219499
• PubChem ID: 165883950
• Update Time: 2025-05-20

1-(5-chloropyridin-2-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloropyridin-2-yl)-2-fluoroethan-1-ol
• EN300-1993394
• 2229453-76-1

• Inchi： 1S/C7H7ClFNO/c8-5-1-2-6(10-4-5)7(11)3-9/h1-2,4,7,11H,3H2
• InChI Key： JQBXLRKXSJVWFF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C(CF)O

Computed Properties

• Exact Mass: 175.0200197g/mol
• Monoisotopic Mass: 175.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5-chloropyridin-2-yl)-2-fluoroethan-1-ol

Introduction to 1-(5-chloropyridin-2-yl)-2-fluoroethan-1-ol (CAS No: 2229453-76-1)

1-(5-chloropyridin-2-yl)-2-fluoroethan-1-ol (CAS No: 2229453-76-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, featuring a chloropyridine moiety linked to a fluoroethyl group, represents a promising scaffold for the development of novel therapeutic agents. The presence of both fluorine and chlorine substituents introduces distinct electronic and steric effects, which can be exploited to modulate the pharmacokinetic and pharmacodynamic profiles of derivatives.

The compound's structure combines the versatility of the pyridine ring, a common pharmacophore in medicinal chemistry, with the potent functionalization possibilities offered by fluorine and chlorine atoms. The fluoroethyl side chain contributes to lipophilicity and metabolic stability, while the chloropyridine core provides a platform for further derivatization through various chemical reactions such as nucleophilic substitution or metal-catalyzed cross-coupling reactions. These attributes make 1-(5-chloropyridin-2-yl)-2-fluoroethan-1-ol a valuable intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex biological pathways. Pyridine derivatives, in particular, have been extensively studied for their role in modulating enzyme activity and receptor binding. The incorporation of fluorine atoms into these molecules has further enhanced their therapeutic potential by improving binding affinity and selectivity. For instance, fluorinated pyridines have been shown to exhibit improved metabolic stability, reduced susceptibility to degradation by enzymes, and enhanced cell membrane permeability.

One of the most compelling aspects of 1-(5-chloropyridin-2-yl)-2-fluoroethan-1-ol is its potential application in the development of kinase inhibitors. Kinases are a large family of enzymes involved in various cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, most notably cancer. The chloropyridine moiety in this compound can serve as a hinge-binding region for kinase inhibition, while the fluoroethyl group can be optimized to enhance interactions with specific residues on the target enzyme. This dual functionality makes it an attractive candidate for designing highly selective kinase inhibitors.

Moreover, the compound's structural features align well with current trends in drug discovery towards "structure-based drug design." High-resolution crystal structures of protein targets have revealed detailed binding modes for small-molecule inhibitors, allowing medicinal chemists to rationally design compounds with improved potency and selectivity. The combination of computational modeling and experimental validation has been instrumental in optimizing derivatives of 1-(5-chloropyridin-2-yl)-2-fluoroethan-1-ol for specific therapeutic applications.

Recent studies have also highlighted the role of fluorinated pyridines in antiviral and anti-inflammatory drug development. The electronic properties introduced by fluorine atoms can significantly influence the binding affinity of small molecules to viral proteases or inflammatory cytokines. For example, fluorinated pyridines have been incorporated into inhibitors targeting HIV protease, where they contribute to enhanced stability and resistance to enzymatic degradation. Similarly, derivatives of this compound have shown promise in modulating inflammatory pathways by interacting with key transcription factors and signaling molecules.

The synthesis of 1-(5-chloropyridin-2-yl)-2-fluoroethan-1-ol involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the chloropyridine moiety followed by halogen-metal exchange and subsequent cross-coupling reactions to attach the fluoroethyl group. These synthetic strategies highlight the compound's versatility as a building block for more complex molecular architectures.

In conclusion, 1-(5-chloropyridin-2-yl)-2-fluoroethan-1-ol (CAS No: 2229453-76-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a chloropyridine core and a fluoroethyl side chain makes it an ideal candidate for designing novel inhibitors targeting kinases, viruses, and inflammatory pathways. As research continues to uncover new biological targets and synthetic methodologies, 1-(5-chloropyridin-2-yl)-2-fluoroethan-1-ol is poised to play a crucial role in the development of next-generation therapeutics.